Cas no 29462-75-7 (Acetic acid, 2-sulfo-,1-octyl ester, sodium salt (1:1))
29462-75-7 structure
Product Name:Acetic acid, 2-sulfo-,1-octyl ester, sodium salt (1:1)
CAS No:29462-75-7
MF:C10H19NaO5S
MW:274.309633493423
CID:258688
PubChem ID:23687240
Update Time:2025-04-19
Acetic acid, 2-sulfo-,1-octyl ester, sodium salt (1:1) Chemical and Physical Properties
Names and Identifiers
-
- Acetic acid, 2-sulfo-,1-octyl ester, sodium salt (1:1)
- sodium,2-octoxy-2-oxoethanesulfonate
- Acetic acid, sulfo-, 1-octyl ester, sodium salt
- Sodium 2-(octyloxy)-2-oxoethane-1-sulphonate
- sodium 2-(octyloxy)-2-oxoethanesulfonate
- Sodium octyl sulfoacetate
- EINECS 249-653-5
- SODIUM 2-(OCTYLOXY)-2-OXOETHANE-1-SULFONATE
- 29468-75-5
- Acetic acid, 2-sulfo-, 1-octyl ester, sodium salt (1:1)
- DTXSID5067475
- 29462-75-7
- SCHEMBL7560266
- NS00028710
-
- Inchi: 1S/C10H20O5S.Na/c1-2-3-4-5-6-7-8-15-10(11)9-16(12,13)14;/h2-9H2,1H3,(H,12,13,14);/q;+1/p-1
- InChI Key: PFDIDGFAIAAGSH-UHFFFAOYSA-M
- SMILES: S(CC(=O)OCCCCCCCC)(=O)(=O)[O-].[Na+]
Computed Properties
- Exact Mass: 274.08517
- Monoisotopic Mass: 274.08508916g/mol
- Isotope Atom Count: 0
- Hydrogen Bond Donor Count: 0
- Hydrogen Bond Acceptor Count: 5
- Heavy Atom Count: 17
- Rotatable Bond Count: 10
- Complexity: 284
- Covalently-Bonded Unit Count: 2
- Defined Atom Stereocenter Count: 0
- Undefined Atom Stereocenter Count : 0
- Defined Bond Stereocenter Count: 0
- Undefined Bond Stereocenter Count: 0
- Topological Polar Surface Area: 91.9Ų
Experimental Properties
- PSA: 83.5
Acetic acid, 2-sulfo-,1-octyl ester, sodium salt (1:1) Related Literature
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Long Deng,Qian Zou,Biao Liu,Wenhui Ye,Chengfei Zhuo,Li Chen,Ze-Yuan Deng,Ya-Wei Fan,Jing Li Food Funct., 2018,9, 4234-4245
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Chao-Han Cheng,Wen-Zhen Wang,Shie-Ming Peng,I-Chia Chen Phys. Chem. Chem. Phys., 2017,19, 25471-25477
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Jason Y. C. Lim,Yong Yu,Guorui Jin,Kai Li,Yi Lu,Jianping Xie Nanoscale Adv., 2020,2, 3921-3932
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Hongxia Li,Aikifa Raza,Qiaoyu Ge,Jin-You Lu,TieJun Zhang Soft Matter, 2020,16, 6841-6849
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